Cas no 2138041-23-1 (2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138041-23-1
• MF: C₂₄H₂₃N₃O₄
• MW: 417.457125902176
• CID: 6045850
• PubChem ID: 165961608
• Update Time: 2025-10-29

2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid
• 2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid
• 2138041-23-1
• EN300-1141264

• Inchi： 1S/C24H23N3O4/c28-22(29)24(16-10-11-16,15-27-13-5-12-25-27)26-23(30)31-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-9,12-13,16,21H,10-11,14-15H2,(H,26,30)(H,28,29)
• InChI Key： QEODUYFHXVGCBR-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CC=N1)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 417.16885622g/mol
• Monoisotopic Mass: 417.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid

Introduction to 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 2138041-23-1)

2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid, identified by its CAS number 2138041-23-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a pyrazole ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The Fmoc protecting group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The presence of this group suggests potential applications in the development of peptide-based therapeutics or as an intermediate in the synthesis of more complex biologics. Furthermore, the cyclopropyl substituent is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

The pyrazole ring, another key structural element, is a heterocyclic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In this context, the combination of a pyrazole ring with other functional groups in 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid may contribute to its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions between this compound and biological targets with greater precision. These studies have revealed that the molecular structure of 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid may facilitate binding to specific proteins or enzymes involved in critical biological pathways. This insight has sparked interest in its potential as a lead compound for further drug development.

In the realm of drug discovery, the synthesis of novel compounds like 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid is often driven by the need to overcome existing challenges in therapeutic intervention. For instance, many drugs face issues related to poor solubility, rapid metabolism, or off-target effects. The unique structural features of this compound may offer solutions to some of these challenges, thereby enhancing its pharmacological profile.

The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall solubility and stability of the molecule. This is particularly important in pharmaceutical formulations, where these properties can significantly influence drug efficacy and patient compliance. Additionally, the presence of multiple functional groups provides ample opportunities for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. By leveraging high-throughput screening technologies and bioinformatics tools, scientists can rapidly identify promising candidates like 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrazol-1-yl)propanoic acid that exhibit desirable biological activities. These efforts are often complemented by experimental validation, where synthetic chemists develop efficient routes to produce and characterize such compounds.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying novel therapeutic agents. Algorithms can predict the potential biological activity of molecules based on their structural features, thereby guiding experimental efforts more effectively. In this context, 2-cyclopropyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-(1H-pyrazol}-1-yI)propanoic acid represents an exciting candidate for future exploration.

One particularly intriguing aspect of this compound is its potential role as a scaffold for developing next-generation therapeutics. Scaffolds are core structural frameworks that can be modified to create libraries of compounds with varying biological activities. The versatility of 2-cyclopropyl--{((9H-fluorenylmethoxycarbonyl}amino)-3-(IH-pyrazol-I-I)yI)propanoic acid makes it an ideal candidate for such endeavors.

Moreover, the compound's compatibility with modern synthetic methodologies allows for rapid optimization and diversification. Techniques such as solid-phase synthesis and flow chemistry have revolutionized the way new molecules are produced, enabling researchers to explore complex structures with greater efficiency. These advancements are particularly relevant for compounds like 2-cyclopropyl--{((9H-fluorenylmethoxycarbonyl}amino)-3-(IH-pyrazol-I-I)yI)propanoic acid, which may require multiple synthetic steps to achieve their final form.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining a drug's overall efficacy and safety profile. By studying these properties early in the development process, researchers can identify potential issues before investing significant resources into further development.

In conclusion, 2-cyclopropyl--{((9H-fluorenylmethoxycarbonyl}amino)-3-(IH-pyrazol-I-I)yI)propanoic acid (CAS No. 2138041--23--I) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs.